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Compound of Interest

Compound Name: Paraquat dichloride

Cat. No.: B1678430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of paraquat
dichloride in water and various organic solvents. The information is compiled from various

scientific sources to assist researchers and professionals in laboratory and development

settings.

Core Chemical Properties
Paraquat dichloride (1,1'-dimethyl-4,4'-bipyridinium dichloride) is a quaternary ammonium

compound widely used as a non-selective contact herbicide.[1][2] In its pure form, it appears as

colorless to yellow, odorless, hygroscopic crystals.[1][3][4] Its chemical structure, being an

organic chloride salt, dictates its solubility characteristics.[1]

Quantitative Solubility Data
The solubility of paraquat dichloride is a critical parameter for its formulation, application, and

environmental fate. The following table summarizes the available quantitative and qualitative

solubility data.
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Solvent Type Solubility
Temperatur
e

pH Source

Water Polar Protic
620,000 mg/L

(620 mg/mL)
20 °C 7 [5]

≥ 100 mg/mL 19 °C (66 °F) Not Specified [3][6][7]

"Very

Soluble" /

"Miscible"

Not Specified Not Specified [4][8]

Methanol Polar Protic

"Slightly

Soluble" /

"Highly

Soluble"

Not Specified Not Specified [1][9]

Lower

Alcohols
Polar Protic

"Slightly

Soluble" /

"Sparingly

Soluble"

Not Specified Not Specified [4][10]

Ethanol Polar Protic
"Less

Soluble"
Not Specified Not Specified [9]

Acetone Polar Aprotic 100 mg/L 20 °C Not Specified [5]

"Less

Soluble"
Not Specified Not Specified [9]

Toluene Non-Polar 100 mg/L 20 °C Not Specified [5]

Ethyl Acetate
Moderately

Polar
100 mg/L 20 °C Not Specified [5]

Hydrocarbon

s
Non-Polar "Insoluble" Not Specified Not Specified [4][9][10]

Solubility Rationale and Visualization
Paraquat dichloride is an ionic salt, making it highly polar. This inherent polarity governs its

solubility behavior based on the principle of "like dissolves like." It is highly soluble in polar
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solvents, most notably water, and shows poor solubility in non-polar organic solvents such as

hydrocarbons.[4][9][10]

Solubility Determinants
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Caption: Logical flow of paraquat dichloride's solubility.

Experimental Protocol for Solubility Determination
While specific protocols for paraquat dichloride were not detailed in the reviewed literature, a

standardized methodology for determining the solubility of a test chemical is presented below.

This protocol is based on a general approach for in vitro cytotoxicity testing and can be

adapted for specific laboratory needs.[11]
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Objective: To determine the maximum soluble concentration of a test chemical in a given

solvent by visual observation.

Materials:

Test Chemical (Paraquat Dichloride)

Solvents of interest (e.g., Deionized Water, Methanol, Ethanol, Dimethyl Sulfoxide (DMSO))

Analytical balance

Glass test tubes or vials

Vortex mixer

Sonicator (water bath)

Pipettes

Procedure:

Preparation of Stock Concentration:

Weigh approximately 10 mg of the test chemical into a glass tube.

Add the primary solvent (e.g., water) in a small volume to achieve a high starting

concentration (e.g., 20 mg/mL).[11]

Solubilization Attempts (Mechanical Sequence):

Vortexing: Mix the solution vigorously on a vortex mixer for 30-60 seconds.

Sonication: Place the tube in a sonicator bath for 1-5 minutes to aid dissolution through

cavitation.

Incubation: If necessary, incubate the sample at a controlled temperature (e.g., 37°C) for a

defined period, followed by another round of vortexing.

Visual Assessment:
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After each mechanical step, visually inspect the solution against a light source.

A chemical is considered soluble if the solution is clear with no visible particulates,

cloudiness, or precipitate.[11]

Tiered Dilution for Insoluble Compounds:

If the chemical is not fully dissolved at the initial high concentration, increase the solvent

volume to decrease the concentration by a factor of 10 (e.g., from 20 mg/mL to 2 mg/mL).

[11]

Repeat the solubilization attempts (Step 2) and visual assessment (Step 3).

Continue this process of serial dilution until the chemical completely dissolves or the

desired lower concentration limit is reached.

Testing in Alternative Solvents:

If the chemical proves insoluble in the primary solvent (e.g., water), the procedure should

be repeated with alternative solvents in order of decreasing polarity (e.g., ethanol, DMSO,

acetone).[11]

Workflow Visualization:
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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